12-Hydroxy Nevirapine 12-O-β-D-Glucuronide
12-Hydroxy Nevirapine 12-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
245500-95-2
VCID:
VC0057880
InChI:
InChI=1S/C21H22N4O8/c26-13-14(27)16(20(30)31)33-21(15(13)28)32-8-9-5-7-23-18-12(9)24-19(29)11-2-1-6-22-17(11)25(18)10-3-4-10/h1-2,5-7,10,13-16,21,26-28H,3-4,8H2,(H,24,29)(H,30,31)/t13-,14-,15+,16-,21+/m0/s1
SMILES:
Molecular Formula:
C21H22N4O8
Molecular Weight:
458.4 g/mol
12-Hydroxy Nevirapine 12-O-β-D-Glucuronide
CAS No.: 245500-95-2
Cat. No.: VC0057880
Molecular Formula: C21H22N4O8
Molecular Weight: 458.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 245500-95-2 |
|---|---|
| Molecular Formula | C21H22N4O8 |
| Molecular Weight | 458.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[(2-cyclopropyl-10-oxo-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-7-yl)methoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H22N4O8/c26-13-14(27)16(20(30)31)33-21(15(13)28)32-8-9-5-7-23-18-12(9)24-19(29)11-2-1-6-22-17(11)25(18)10-3-4-10/h1-2,5-7,10,13-16,21,26-28H,3-4,8H2,(H,24,29)(H,30,31)/t13-,14-,15+,16-,21+/m0/s1 |
| Standard InChI Key | PHLQFYBPIPCHRK-KUSYAZKWSA-N |
| Isomeric SMILES | C1CC1N2C3=C(C=CC=N3)C(=O)NC4=C(C=CN=C42)CO[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O |
| Canonical SMILES | C1CC1N2C3=C(C=CC=N3)C(=O)NC4=C(C=CN=C42)COC5C(C(C(C(O5)C(=O)O)O)O)O |
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